[3-(Dibutylamino)prop-2-en-1-ylidene]propanedinitrile

• CAS No.: 61600-14-4
• Molecular Formula: C14H21N3
• Molecular Weight: 231.34 g/mol
• IUPAC Name: 2-[3-(dibutylamino)prop-2-enylidene]propanedinitrile
• InChI: InChI=1S/C14H21N3/c1-3-5-9-17(10-6-4-2)11-7-8-14(12-15)13-16/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key: XPQVPXZKVHPFHQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C=CC=C(C#N)C#N

Description

[3-(Dibutylamino)prop-2-en-1-ylidene]propanedinitrile is a chemical compound known for its unique structure and properties. It is used in various scientific research applications due to its reactivity and potential for forming complex molecules .

Preparation Methods

The synthesis of [3-(Dibutylamino)prop-2-en-1-ylidene]propanedinitrile typically involves a multi-step process. One common method includes the reaction of dibutylamine with acrylonitrile under controlled conditions to form the desired product. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

[3-(Dibutylamino)prop-2-en-1-ylidene]propanedinitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert it into simpler amines or other reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include strong acids, bases, and catalysts to facilitate the desired transformations. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

[3-(Dibutylamino)prop-2-en-1-ylidene]propanedinitrile is utilized in various scientific research fields:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential effects and applications.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: The compound is used in the production of materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of [3-(Dibutylamino)prop-2-en-1-ylidene]propanedinitrile involves its interaction with molecular targets, leading to various biochemical pathways. It can bind to specific receptors or enzymes, altering their activity and resulting in the desired effects. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

[3-(Dibutylamino)prop-2-en-1-ylidene]propanedinitrile can be compared with similar compounds such as:

1-Boc-4-AP (tert-butyl 4-(phenylamino)piperidine-1-carboxylate): Used as an intermediate in the manufacture of fentanyl and related derivatives.

Platinum(II) and Copper(II) compounds derived from 4-methyl-2-N-(2-pyridylmethyl)aminophenol: Known for their DNA cleavage and antitumor activity.